Cas no 22717-97-1 (Benzo[c]phenanthren-6-ol)

• Product Name: Benzo[c]phenanthren-6-ol
• CAS No: 22717-97-1
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 273234
• PubChem ID: 98857
• Update Time: 2025-04-19

Benzo[c]phenanthren-6-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthren-6-ol
• 6-Hydroxy-benzo[c]phenanthren
• 6-Hydroxy-benzo< c> phenanthren
• AC1L40H2
• AC1Q7B9A
• AR-1H9009
• Benzo(c)phenanthren-6-ol
• CTK1A5060
• NSC171266
• 22717-97-1
• DTXSID30177254
• SCHEMBL2467607
• NSC-171266
• NSC 171266

• Inchi： 1S/C18H12O/c19-17-11-13-6-2-4-8-15(13)18-14-7-3-1-5-12(14)9-10-16(17)18/h1-11,19H
• InChI Key： RLEHRLAUARITMK-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 244.08886
• Monoisotopic Mass: 244.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.85180